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Compound of Interest

Compound Name: 2-Nitrophenanthraquinone

Cat. No.: B3054437 Get Quote

In-depth Technical Guide: 2-
Nitrophenanthraquinone
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide serves to provide comprehensive information on 2-
Nitrophenanthraquinone. The document addresses its fundamental chemical properties and

explores the current landscape of scientific research concerning its synthesis, biological

activities, and mechanisms of action. This guide is intended for an audience with a professional

background in chemistry, pharmacology, and drug development.

Chemical Identification
Property Value Reference

CAS Number 604-95-5

Molecular Formula C₁₄H₇NO₄

Molecular Weight 253.21 g/mol

IUPAC Name
2-nitrophenanthrene-9,10-

dione
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Synthesis and Characterization
Detailed, peer-reviewed experimental protocols for the synthesis of 2-
Nitrophenanthraquinone are not readily available in the public domain. General synthetic

routes for nitrated phenanthrene derivatives may be adaptable, but specific reaction conditions,

yields, and purification methods for this particular isomer have not been extensively

documented.

Biological Activity and Toxicological Data
Following a comprehensive review of scientific literature, there is a notable absence of

published research on the biological activity, toxicological profile, and mechanism of action of 2-
Nitrophenanthraquinone. While the broader classes of nitroaromatic compounds and

quinones are known to possess a wide range of biological effects, including potential

mutagenicity and cytotoxicity, specific data for 2-Nitrophenanthraquinone is not available.

Studies on the related compound, 2-Nitroanthraquinone, which shares the same molecular

formula, have been conducted. However, it is crucial to note that structural isomers can have

vastly different biological and toxicological properties, and data for 2-Nitroanthraquinone should

not be extrapolated to 2-Nitrophenanthraquinone.

Signaling Pathways and Experimental Workflows
Due to the lack of research on the biological effects of 2-Nitrophenanthraquinone, there are

no established signaling pathways or experimental workflows associated with this compound.

Conclusion
While the fundamental chemical identifiers for 2-Nitrophenanthraquinone, such as its CAS

number and molecular formula, are established, there is a significant gap in the scientific

literature regarding its synthesis, biological activity, and toxicological properties. For

researchers, scientists, and drug development professionals, this presents both a challenge

and an opportunity. The absence of data underscores an area where further investigation is

needed to characterize this compound and evaluate its potential pharmacological or

toxicological significance. At present, it is not possible to provide an in-depth technical guide

with quantitative data, detailed experimental protocols, and signaling pathway diagrams as per

the initial request, due to the lack of available scientific information.
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To cite this document: BenchChem. [CAS number and molecular formula for 2-
Nitrophenanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054437#cas-number-and-molecular-formula-for-2-
nitrophenanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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